Cas no 136587-13-8 (Spermine NONOate)

Spermine NONOate is a nitric oxide (NO) donor compound that releases NO spontaneously under physiological conditions. It is derived from spermine, a polyamine, and features a diazeniumdiolate functional group, which ensures controlled NO release. This compound is particularly useful in research applications requiring sustained NO delivery, as it exhibits a half-life of approximately 39 minutes at 37°C and pH 7.4. Spermine NONOate is water-soluble and suitable for studying NO's role in biological systems, including vasodilation, neurotransmission, and immune response modulation. Its predictable decomposition kinetics make it a reliable tool for in vitro and ex vivo experiments where precise NO concentrations are critical.
Spermine NONOate structure
Spermine NONOate structure
Product Name:Spermine NONOate
CAS No:136587-13-8
MF:C10H26N6O2
MW:262.352441310883
CID:153712
PubChem ID:135412725
Update Time:2025-06-11

Spermine NONOate Chemical and Physical Properties

Names and Identifiers

    • N'-(3-Aminopropyl)-N'-(4-((3-aminopropyl)amino)butyl)-N-hydroxynitrous hydrazide
    • SPERMINE NONOATE
    • Spermine Bis (Nitric Oxide) Adduct
    • 1,3-Propanediamine,N1-[4-[1-(3-aminopropyl)-2-hydroxy-2-nitrosohydrazinyl]butyl]-
    • N-[3-aminopropyl-[4-(3-aminopropylamino)butyl]amino]-N-hydroxynitrous amide
    • Spermine NONOate, SPER
    • SPER/NO
    • SCHEMBL448089
    • N-(4-(1-(3-Aminopropyl)-2-hydroxy-2-nitrosohydrazino)butyl)-1,3-propanediamine
    • Bio1_000481
    • A936515
    • SR-01000597364
    • N-[4-[1-(3-Aminopropyl)-2-hydroxy-2-nitrosohydrazino]butyl]-1,3-propanediamine
    • 136587-13-8
    • spermine-nitric oxide
    • CCRIS 4091
    • SR-01000597364-1
    • SPER-NO
    • NOC-22
    • Tocris-1135
    • [[3-aminopropyl-[4-(3-aminopropylamino)butyl]amino]-oxo-ammonio]-hydroxy-azanide
    • J-006871
    • 1,3-Propanediamine, N-(4-(1-(3-aminopropyl)-2-hydroxy-2-nitrosohydrazino)butyl)-N-(4-(1-(3-Aminopropyl)-2-hydroxy-2-nitrosohydrazino)butyl)-
    • 1-(3-Aminopropyl)-1-(4-((3-aminopropyl)amino)butyl)-3-hydroxytriazane 2-oxide
    • Bio1_001459
    • Bio1_000970
    • (z)-1-[N-[3-aminopropyl]-N-[4-(3-aminopropylammonio)butyl]-amino]diazen-1-ium-1,2-diolate
    • NCGC00025025-01
    • 1,3-Propanediamine, N1-[4-[1-(3-aminopropyl)-2-hydroxy-2-nitrosohydrazinyl]butyl]-
    • SR-01000597364-2
    • NSC634217
    • AKOS022190406
    • DTXSID00159840
    • (Z)-[3-aminopropyl-[4-(3-aminopropylamino)butyl]amino]-hydroxyimino-oxidoazanium
    • spermine-NONOate
    • NOC 22
    • MS-23703
    • Spermine NONOate
    • Inchi: 1S/C10H26N6O2/c11-5-3-8-13-7-1-2-9-15(10-4-6-12)16(18)14-17/h13,17H,1-12H2/b16-14-
    • InChI Key: STVYBUMQUAJDER-PEZBUJJGSA-N
    • SMILES: [O-]/[N+](=N\O)/N(CCCN)CCCCNCCCN

Computed Properties

  • Exact Mass: 262.21200
  • Monoisotopic Mass: 262.211724
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 13
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 120

Experimental Properties

  • Color/Form: Crystalline body
  • Density: 1.0879 (rough estimate)
  • Melting Point: 105-107°C
  • Boiling Point: 405.6°C (rough estimate)
  • Flash Point: 211.1 °C
  • Refractive Index: 1.7000 (estimate)
  • Solubility: methanol: ≥1mg/mL
  • PSA: 120.21000
  • LogP: 1.43490
  • Solubility: Not determined
  • Vapor Pressure: 0.0±2.3 mmHg at 25°C

Spermine NONOate Customs Data

  • HS CODE:2928000090
  • Customs Data:

    China Customs Code:

    2928000090

    Overview:

    2928000090 Other hydrazine(Hydrazine)And chlorhexidine(hydroxylamine)Organic derivatives of.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2928000090 other organic derivatives of hydrazine or of hydroxylamine VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

Spermine NONOate Pricemore >>

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Spermine NONOate Production Method

Additional information on Spermine NONOate

Research Brief on Spermine NONOate (136587-13-8): Recent Advances and Applications in Chemical Biology and Medicine

Spermine NONOate (CAS: 136587-13-8) is a well-characterized nitric oxide (NO) donor compound that has garnered significant attention in chemical biology and medical research due to its ability to release NO in a controlled manner. NO is a critical signaling molecule involved in various physiological and pathological processes, including vasodilation, immune response, and neurotransmission. Recent studies have explored the therapeutic potential of Spermine NONOate in cardiovascular diseases, cancer therapy, and antimicrobial applications, leveraging its unique chemical properties and biological activity.

A recent study published in the Journal of Medicinal Chemistry investigated the stability and NO-release kinetics of Spermine NONOate under physiological conditions. The researchers utilized high-performance liquid chromatography (HPLC) and chemiluminescence detection to quantify NO release, demonstrating that Spermine NONOate exhibits a half-life of approximately 39 minutes at 37°C and pH 7.4. This predictable release profile makes it a valuable tool for studying NO-mediated processes in vitro and in vivo.

In the context of cardiovascular research, Spermine NONOate has been employed to study endothelial dysfunction and hypertension. A 2023 study in Circulation Research highlighted its role in restoring endothelial function in animal models of atherosclerosis. The compound's ability to mimic endogenous NO production helped researchers elucidate the mechanisms underlying vascular homeostasis and identify potential therapeutic targets for cardiovascular diseases.

Another groundbreaking application of Spermine NONOate is in cancer therapy, where its NO-releasing properties are being harnessed to induce apoptosis in tumor cells. A recent preprint on bioRxiv detailed how Spermine NONOate, in combination with checkpoint inhibitors, enhanced the efficacy of immunotherapy in murine models of melanoma. The study reported a significant reduction in tumor growth and improved survival rates, suggesting that NO donors could synergize with existing immunotherapies to overcome resistance mechanisms.

Beyond its therapeutic potential, Spermine NONOate is also being explored for its antimicrobial properties. A 2024 study in Antimicrobial Agents and Chemotherapy demonstrated its efficacy against biofilm-forming bacteria, such as Pseudomonas aeruginosa. The researchers found that Spermine NONOate disrupted biofilm integrity and potentiated the activity of conventional antibiotics, offering a promising strategy to combat antibiotic-resistant infections.

In summary, Spermine NONOate (136587-13-8) continues to be a versatile and valuable tool in chemical biology and medical research. Its well-characterized NO-release kinetics, coupled with its diverse applications in cardiovascular, oncological, and antimicrobial research, underscore its importance in advancing our understanding of NO biology and developing novel therapeutic interventions. Future studies are expected to further optimize its delivery mechanisms and explore its potential in combination therapies.

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